Cas no 108146-85-6 (2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid)

2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid structure
108146-85-6 structure
Product Name:2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid
CAS No:108146-85-6
MF:C16H14O4
MW:270.279964923859
CID:1185007
PubChem ID:276126
Update Time:2025-04-20

2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-carboxy-6-methyl-phenyl)-3-methyl-benzoic acid
    • DTXSID70298477
    • SCHEMBL70391
    • 108146-85-6
    • DB-202043
    • 2,2'-dimethyl-biphenyl-6,6'-dicarboxylic acid
    • AKOS024262808
    • [1,1'-Biphenyl]-2,2'-dicarboxylic acid, 6,6'-dimethyl-
    • 71871-11-9
    • NSC-123377
    • 6,6'-dimethylbiphenyl-2,2'-dicarboxylic acid
    • NSC123377
    • 2-(2-carboxy-6-methylphenyl)-3-methylbenzoic acid
    • 6,6'-DIMETHYL-[1,1'-BIPHENYL]-2,2'-DICARBOXYLIC ACID
    • Inchi: 1S/C16H14O4/c1-9-5-3-7-11(15(17)18)13(9)14-10(2)6-4-8-12(14)16(19)20/h3-8H,1-2H3,(H,17,18)(H,19,20)
    • InChI Key: HCUHAHONSFXZMF-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(C)=C1C1C(C(=O)O)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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